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Compound of Interest

Compound Name: Butocarboxim-d3

CAS No.: 1795141-34-2

Cat. No.: B587581

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of Butocarboxim-d3, a deuterated isotopologue of

the systemic insecticide Butocarboxim. As a Senior Application Scientist, this document is

crafted to move beyond a standard Safety Data Sheet (SDS) by integrating field-proven

insights and the causal logic behind experimental and safety protocols. The focus is on

empowering researchers to handle this compound with the highest degree of safety and

scientific rigor.

Introduction: The Role of Isotopic Labeling in
Pesticide Research
Isotopic labeling is a powerful technique used to trace the metabolic fate of molecules within

biological systems.[1] By replacing specific atoms with their heavier, stable isotopes, such as

deuterium (²H or D) for hydrogen (¹H), we can track the parent compound and its metabolites

without altering the fundamental chemical properties of the molecule.[1] Butocarboxim-d3,

where three hydrogen atoms on the methylamino group have been replaced with deuterium,
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serves as a valuable tool for pharmacokinetic, metabolism, and environmental fate studies of

the parent insecticide, Butocarboxim.[2]

The primary advantage of using a stable isotope like deuterium is the absence of radioactivity,

which simplifies handling and disposal procedures compared to radiolabeled compounds.[3][4]

However, the subtle mass difference can influence reaction kinetics, a phenomenon known as

the Kinetic Isotope Effect (KIE), which can be leveraged to study reaction mechanisms.[5]

Compound Identification and Physicochemical
Properties
A clear understanding of the compound's identity and properties is fundamental to its safe

handling.
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Property Value Source

Chemical Name

3-(Methylthio)-2-butanone O-

[(methyl-d3-

amino)carbonyl]oxime

[2]

Synonyms Co 755-d3, Drawin 755-d3 [2]

CAS Number 1795141-34-2 [2]

Molecular Formula C₇H₁₁D₃N₂O₂S [2]

Molecular Weight 193.28 g/mol [2]

Appearance
Not Available (assumed to be

similar to Butocarboxim)

Storage 2-8°C Refrigerator [2]

Parent Compound

(Butocarboxim) Molecular

Formula

C₇H₁₄N₂O₂S [6][7]

Parent Compound

(Butocarboxim) Molecular

Weight

190.26 g/mol [7][8]

Parent Compound

(Butocarboxim) Solubility

Highly soluble in water;

Soluble in most organic

solvents.

[9]

Parent Compound

(Butocarboxim) Stability

Stable at pH 5-7. Hydrolyzed

by strong acids and alkalis.
[6][9]

Mechanism of Action and Toxicological Profile
Butocarboxim, and by extension Butocarboxim-d3, is a carbamate insecticide that functions

as a systemic and contact poison.[9] Its primary mode of action is the inhibition of the enzyme

acetylcholinesterase (AChE) in the nervous system.[6][9] This inhibition leads to the

accumulation of the neurotransmitter acetylcholine, resulting in overstimulation of nerves and

eventual paralysis and death of the target insect.
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While Butocarboxim-d3 is a stable isotope and non-radioactive, its toxicological properties are

presumed to be identical to those of the parent compound. Therefore, all safety precautions

applicable to Butocarboxim must be followed.

Toxicological Summary of Butocarboxim:

Endpoint Observation Source

Acute Oral Toxicity

Moderately toxic to mammals if

ingested. LD50 (oral, rat): 153

mg/kg.

[8][9]

Acute Dermal Toxicity
Toxic if absorbed through the

skin.
[10]

Acute Inhalation Toxicity Harmful if inhaled. [10]

Skin Irritation Causes skin irritation. [10][11]

Eye Irritation Causes serious eye irritation. [10][11]

Sensitization
May cause an allergic skin

reaction.
[11]

Chronic Toxicity
High alert for chronic toxicity in

mammals.
[9][12]

Ecotoxicity

Highly toxic to birds and

moderately toxic to most

aquatic life.

[9]

Experimental Workflow and Safe Handling Protocols
The following section details a typical experimental workflow for using Butocarboxim-d3 in a

research setting, emphasizing the integration of safety protocols at each step.

Experimental Design and Risk Assessment
Prior to any experimental work, a thorough risk assessment must be conducted. This involves

reviewing the toxicological data of Butocarboxim and establishing engineering controls,

personal protective equipment (PPE) requirements, and emergency procedures.
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Phase 1: Planning and Preparation Phase 2: Experimental Execution Phase 3: Post-Experiment

Conduct Risk Assessment
(Review SDS of Parent Compound) Develop Detailed Experimental Protocol Select Appropriate PPE

(Gloves, Lab Coat, Goggles)
Establish Emergency Procedures

(Spill Kit, Eyewash, Shower)
Handle Butocarboxim-d3 in a

Ventilated Enclosure (Fume Hood)
Prepare Dosing Solutions and

Administer to Test System
Collect Biological Samples

(e.g., plasma, urine, tissues)
Analyze Samples using

Mass Spectrometry
Decontaminate Work Surfaces

and Equipment
Dispose of Waste as

Hazardous Chemical Waste
Document All Procedures

and Observations

Compound Properties

Control Measures

High Acute Toxicity
(Oral, Dermal)

Chemically Resistant Gloves

Prevents dermal absorption

Hazardous Waste Disposal

Prevents environmental contamination

Skin & Eye Irritant

Protects skin

Safety Goggles

Protects eyes

Moderate Volatility

Chemical Fume Hood

Prevents inhalation

Click to download full resolution via product page

Caption: Relationship between Butocarboxim's properties and required safety controls.

Conclusion
Butocarboxim-d3 is an invaluable tool for researchers in the fields of drug development,

toxicology, and environmental science. While its non-radioactive nature simplifies handling

compared to radiolabeled analogues, its inherent toxicity, identical to that of Butocarboxim,

necessitates a rigorous and well-documented safety protocol. By understanding the

compound's properties, implementing appropriate engineering and administrative controls, and

being prepared for emergencies, researchers can safely and effectively utilize Butocarboxim-
d3 to advance their scientific inquiries.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b587581/docs#a-comprehensive-technical-guide-to-
the-safe-handling-and-application-of-butocarboxim-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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